Cas no 1283717-58-7 (4-(Difluoromethyl)piperidine hydrochloride)

• Product Name: 4-(Difluoromethyl)piperidine hydrochloride
• CAS No: 1283717-58-7
• MF: C₆H₁₂ClF₂N
• MW: 171.6160
• MDL: MFCD18711662
• CID: 2094579
• PubChem ID: 53346560
• Update Time: 2025-05-26

4-(Difluoromethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)piperidine hydrochloride
• 4-(Difluoromethyl)piperidine HCl
• HT046
• 4-Difluoromethylpiperidine hydrochloride
• PB13858
• AK122708
• ST2418015
• X3005
• AM20100744
• Piperidine, 4-(difluoromethyl)-, hydrochloride (1:1)
• Z1436472853
• 4-Difluoromethyl-piperidine hydrochloride

• MDL： MFCD18711662
• Inchi： 1S/C6H11F2N.ClH/c7-6(8)5-1-3-9-4-2-5;/h5-6,9H,1-4H2;1H
• InChI Key： GBTVMRGLIWAZPK-UHFFFAOYSA-N
• SMILES： Cl[H].FC([H])(C1([H])C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])[H])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 79.1
• Topological Polar Surface Area: 12

Experimental Properties

• Boiling Point: 145°C at 760 mmHg

4-(Difluoromethyl)piperidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(Difluoromethyl)piperidine hydrochloride

4-(Difluoromethyl)piperidine Hydrochloride: An Overview of a Versatile Compound (CAS No. 1283717-58-7)

4-(Difluoromethyl)piperidine hydrochloride (CAS No. 1283717-58-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its difluoromethyl and piperidine moieties, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of 4-(difluoromethyl)piperidine hydrochloride consists of a piperidine ring substituted with a difluoromethyl group. The presence of the difluoromethyl moiety imparts distinct physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of drug candidates, making 4-(difluoromethyl)piperidine hydrochloride an attractive scaffold for medicinal chemists.

In recent years, significant research has been dedicated to exploring the biological activities of 4-(difluoromethyl)piperidine hydrochloride. Studies have shown that this compound possesses potent anti-inflammatory and analgesic properties, which are mediated through its interaction with various biological targets. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This makes 4-(difluoromethyl)piperidine hydrochloride a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 4-(difluoromethyl)piperidine hydrochloride has also demonstrated potential as an anticonvulsant agent. Preclinical studies have shown that it can effectively reduce seizure activity in animal models of epilepsy. The mechanism underlying this effect is thought to involve modulation of ion channels and neurotransmitter systems in the brain. These findings suggest that 4-(difluoromethyl)piperidine hydrochloride could be further investigated as a novel therapeutic option for epilepsy and other neurological disorders.

The pharmacokinetic properties of 4-(difluoromethyl)piperidine hydrochloride have been extensively studied to optimize its use in drug development. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, its metabolic stability contributes to a longer half-life, which is advantageous for maintaining therapeutic concentrations over extended periods. These characteristics make 4-(difluoromethyl)piperidine hydrochloride an ideal candidate for once-daily dosing regimens.

In terms of safety, preclinical toxicology studies have indicated that 4-(difluoromethyl)piperidine hydrochloride is well-tolerated at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing clinical trials are currently investigating the use of 4-(difluoromethyl)piperidine hydrochloride in various therapeutic areas, including pain management and neurological disorders.

The synthetic route for producing 4-(difluoromethyl)piperidine hydrochloride has been well-documented in the literature. One common approach involves the reaction of 4-piperidone with difluoroiodomethane followed by hydrogenation and subsequent conversion to the hydrochloride salt. This synthetic pathway is scalable and can be readily adapted for large-scale production, making it suitable for commercial applications.

In conclusion, 4-(difluoromethyl)piperidine hydrochloride (CAS No. 1283717-58-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development. As ongoing research continues to uncover new insights into its biological activities and mechanisms of action, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutics.